Difluoromethyldiphenylphosphine oxide

• CAS No.: 129932-29-2
• Molecular Formula: C13H11F2OP
• Molecular Weight: 252.2 g/mol
• IUPAC Name: [difluoromethyl(phenyl)phosphoryl]benzene
• InChI: InChI=1S/C13H11F2OP/c14-13(15)17(16,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13H
• InChI Key: BWWJPRJTQKEZQL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C(F)F

Description

Difluoromethyldiphenylphosphine Oxide is a chemical compound with the molecular formula C13H11F2OP and a molecular weight of 252.2. It is used as a reagent for the conversion of carbonyl compounds to 1,1-difluoroolefins.

Synthesis Analysis

This compound was synthesized from chlorodifluoromethane and diphenylphosphine oxide. The reaction of this compound with a variety of ketones and aldehydes gave 1,1-difluoroolefins.

Molecular Structure Analysis

The crystal structure of this compound contains two independent molecules in the asymmetric unit. The two independent molecules possess virtually identical conformations, but the P=O bond lengths differ by approximately 0.02 Å.

Chemical Reactions Analysis

This compound reacts with a variety of ketones and aldehydes to produce 1,1-difluoroolefins. This reaction has been accomplished through Minisci-type radical chemistry, a strategy best applied to heteroaromatics.

Physical and Chemical Properties Analysis

This compound has a melting point of 93-94 °C and a predicted boiling point of 301.9±37.0 °C. Its predicted density is 1.23±0.1 g/cm3.

Future Directions

The field of difluoromethylation, which includes the use of Difluoromethyldiphenylphosphine Oxide, has seen significant advances in recent years. Future research may focus on the development of new difluoromethylation reagents and the exploration of their potential applications in various fields.